Cas no 2034256-78-3 (ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate)
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)carbamate
- ethyl N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]carbamate
- ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate
-
- Inchi: 1S/C15H20N4O2/c1-4-21-15(20)17-10-8-13-11(2)18-19(12(13)3)14-7-5-6-9-16-14/h5-7,9H,4,8,10H2,1-3H3,(H,17,20)
- InChI Key: WLQMFVBSWVJFKN-UHFFFAOYSA-N
- SMILES: O(CC)C(NCCC1C(C)=NN(C2C=CC=CN=2)C=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 340
- XLogP3: 2.3
- Topological Polar Surface Area: 69
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6504-1108-2μmol |
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate |
2034256-78-3 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1108-5μmol |
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate |
2034256-78-3 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1108-10μmol |
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate |
2034256-78-3 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1108-20μmol |
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate |
2034256-78-3 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1108-1mg |
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate |
2034256-78-3 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1108-2mg |
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate |
2034256-78-3 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1108-3mg |
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate |
2034256-78-3 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1108-4mg |
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate |
2034256-78-3 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1108-5mg |
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate |
2034256-78-3 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6504-1108-10mg |
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate |
2034256-78-3 | 10mg |
$79.0 | 2023-09-08 |
ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate
Research Brief on Ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate (CAS: 2034256-78-3)
The compound ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate (CAS: 2034256-78-3) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents targeting inflammatory pathways. Recent studies have focused on its unique structural features, which combine a pyrazole core with a pyridine moiety and an ethyl carbamate side chain, offering potential for selective modulation of biological targets.
Recent preclinical investigations published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's potent inhibitory activity against p38 MAP kinase, with an IC50 of 12.3 nM. The research team employed X-ray crystallography to elucidate the binding mode, revealing key interactions between the pyridine nitrogen and the kinase's hinge region. Molecular dynamics simulations further supported these findings, showing stable binding over 100 ns trajectories.
Pharmacokinetic studies in rodent models have shown favorable absorption profiles with oral bioavailability of 68±5%. The compound exhibited linear pharmacokinetics in the dose range of 1-100 mg/kg, with a plasma half-life of 4.2 hours. Metabolite identification studies revealed primary oxidation at the pyrazole methyl groups, followed by glucuronidation as the major metabolic pathway.
In disease models of rheumatoid arthritis, the compound demonstrated significant reduction in paw swelling (62% at 10 mg/kg BID) and inflammatory markers (IL-6 reduction by 78±6%) compared to vehicle controls. These effects were comparable to current standard therapies but with reduced gastrointestinal side effects in toxicity studies.
Ongoing research is exploring structure-activity relationships around the carbamate moiety, with preliminary data suggesting that modifications at this position can significantly alter both potency and selectivity. Several analogs have shown improved metabolic stability while maintaining target engagement, suggesting potential for further optimization of this chemical series.
The compound's synthetic route has been optimized to a 5-step process with an overall yield of 42%, as reported in recent process chemistry publications. Key improvements include a Buchwald-Hartwig coupling step that increased yield from 65% to 89% and a final recrystallization procedure that enhanced purity to >99.5% by HPLC analysis.
Future research directions include investigation of the compound's potential in neurodegenerative diseases, based on emerging understanding of p38 MAP kinase's role in neuroinflammation. Early in vitro studies using microglial cell models have shown promising reduction in pro-inflammatory cytokine production, suggesting possible applications beyond the current focus on autoimmune disorders.
2034256-78-3 (ethyl N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)